Cas no 2171720-00-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid
• CAS No: 2171720-00-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6006502
• PubChem ID: 165581124
• Update Time: 2025-11-01

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]morpholine-3-carboxylic acid
• EN300-1535573
• 2171720-00-4

• Inchi： 1S/C24H26N2O7/c27-15(11-22(28)26-9-10-32-14-21(26)23(29)30)12-25-24(31)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,27H,9-14H2,(H,25,31)(H,29,30)
• InChI Key： CUGJUIYQJSJTBZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic Acid (CAS No. 2171720-00-4)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid, with the CAS number 2171720-00-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is intricate and features several key functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential interactions with biological targets, while the morpholine ring introduces a scaffold that is commonly found in bioactive molecules. These structural elements make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their demonstrated efficacy in various pharmacological contexts. Morpholine-based compounds have shown promise as intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific modification of the morpholine ring with a hydroxybutanoyl side chain in this compound adds another layer of complexity, which may influence its pharmacokinetic and pharmacodynamic profiles.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it often serves as a protecting group in peptide synthesis. However, its incorporation into this molecule suggests a different utility, possibly involving interactions with enzymes or receptors that are sensitive to this particular moiety. This aspect opens up numerous possibilities for exploring its role in modulating biological pathways.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of molecules. The combination of the hydroxybutanoyl and morpholine components in this compound may contribute to its ability to interact with specific biological targets. For instance, the hydroxybutanoyl group could facilitate binding to proteins or enzymes, while the morpholine ring may enhance solubility and bioavailability.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The preparation of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures more efficiently, which bodes well for future research endeavors.

In the context of drug discovery, this compound represents a valuable tool for exploring new therapeutic avenues. Its unique structure and predicted biological activities make it a candidate for further investigation in preclinical studies. Such studies are crucial for assessing its potential as a lead compound or an intermediate in the development of new drugs.

The field of medicinal chemistry is continuously evolving, with new compounds being discovered and synthesized at a rapid pace. Compounds like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid exemplify the innovative approaches being taken to address unmet medical needs. By leveraging structural diversity and biological insights, researchers are paving the way for next-generation therapeutics.

The use of computational tools and high-throughput screening techniques has significantly accelerated the process of identifying promising candidates for further study. These methods allow researchers to predict the biological activity of compounds based on their structural features, thereby reducing the time and resources required for experimental validation.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-3-carboxylic acid (CAS No. 2171720-00-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and predicted biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in the development of new treatments for various diseases.